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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No. B146603

Technical Support Center: 2,4-Difluoroaniline

Welcome to the technical support center for 2,4-Difluoroaniline (CAS No. 367-25-9). This
guide provides essential safety information, troubleshooting for common experimental issues,
and answers to frequently asked questions for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2,4-Difluoroaniline?

Al: 2,4-Difluoroaniline is a combustible liquid that is harmful if swallowed and toxic in contact
with skin or if inhaled.[1][2] It can cause skin and serious eye irritation.[3] A significant health
hazard is the potential to cause methemoglobinemia, which impairs the blood's ability to carry
oxygen, leading to symptoms like dizziness, headache, cyanosis (bluish skin), and in severe
cases, unconsciousness and death.[4]

Q2: What immediate first aid measures should be taken in case of exposure?
A2: Immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][4][5]
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» Skin Contact: Take off immediately all contaminated clothing.[3] Flood the affected skin with
water for at least 15 minutes and wash thoroughly with soap and water.[4][5] Seek medical
aid, especially if irritation develops.[4][5]

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[1][4]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Call a poison control center or doctor
immediately.[1][4]

Q3: What are the proper storage conditions for 2,4-Difluoroaniline?

A3: Store in a cool, dry, well-ventilated area away from incompatible substances.[3][4] Keep the
container tightly closed.[2][3][4] It should be isolated from heat, sparks, open flames, and
sources of ignition.[1][2][4] It is also incompatible with acids, acid chlorides, acid anhydrides,
strong oxidizing agents, and chloroformates.[1][2][6] The substance may be sensitive to
prolonged exposure to air and light.[1][5][7]

Q4: What personal protective equipment (PPE) is mandatory when handling this chemical?
A4: Proper PPE is essential to prevent exposure.
o Eye/Face Protection: Wear chemical splash goggles and a face shield.[2]

o Skin Protection: Wear appropriate protective gloves and a chemical-resistant suit or lab coat
to prevent skin contact.[2][4]

» Respiratory Protection: Use only in a chemical fume hood.[1] If exposure limits may be
exceeded, use a NIOSH/MSHA-approved respirator with an appropriate filter cartridge (e.qg.,
type ABEK).[4]

Quantitative Data

For quick reference, key physical, chemical, and toxicological data are summarized below.

Table 1: Physical and Chemical Properties of 2,4-Difluoroaniline
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Property Value Source(s)
CAS Number 367-25-9 [5]
Molecular Formula CeHsF2N [2][5][8]
Molecular Weight 129.11 g/mol [2][5][8]

Dark reddish-purple liquid;

Appearance Colorless to light orange/yellow  [5][8]
liquid

Boiling Point 170 °C at 753 mmHg [5][6]

Melting Point -7.5°C (18.5 °F) [5]

Flash Point 62 - 70 °C (143.6 - 158 °F)

Density 1.268 g/mL at 25 °C [5]

Water Solubility 10 to 50 mg/mL at 20.5 °C [51[7]

Table 2: Toxicological Data for 2,4-Difluoroaniline

Parameter Route Species Value Source(s)

LDso Oral Rat 820 - 951 mg/kg [2]19]
672 -1014

LDso Dermal Rat [2][9]
mg/kg

LCso Inhalation Rat 6210 mg/m3 (4 h) [2]

) Zebrafish (Danio  200.96 mg/L (96
LCso Aquatic (Acute) ) [10][11][12]
rerio) h)

Troubleshooting & Experimental Guides

This section addresses specific issues that may arise during experimentation.

Issue 1: A small spill (<100 mL) of 2,4-Difluoroaniline occurs inside a chemical fume hood.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemimpex.com/products/46012
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemimpex.com/products/46012
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemimpex.com/products/46012
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://cameochemicals.noaa.gov/chemical/20200
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://unece.org/sites/default/files/2024-10/ST-SG-AC10-C3-2024-98E.pdf
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://unece.org/sites/default/files/2024-10/ST-SG-AC10-C3-2024-98E.pdf
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=2595&context=tjvm
https://www.researchgate.net/publication/269571609_Assessment_of_24-difluoroaniline_Aquatic_Toxicity_Using_a_Zebrafish_Danio_rerio_Model
https://www.benchchem.com/pdf/Toxicological_Profile_of_3_6_Dichloro_2_4_Difluoroaniline_A_Technical_Guide_Based_on_Read_Across_Analysis.pdf
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Protocol: Small Spill Cleanup

o

Alert Personnel: Notify others in the immediate area.

Ensure Safety: Keep the fume hood sash as low as possible. Ensure all ignition sources
are removed.[4][7]

Don PPE: Wear appropriate PPE, including double gloves (nitrile), chemical splash
goggles, face shield, and a lab coat.

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like
vermiculite, sand, or earth.[3][4] Do not use paper towels as this can increase vapor
generation.[13]

Collect Waste: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3] Use spark-proof tools if available.[4]

Decontaminate: Wipe down the spill area with a soap and water solution.[5][7]

Dispose: Seal the waste container and dispose of it, along with contaminated gloves and
materials, through your institution's hazardous waste program.[2][3]

Issue 2: An experiment requires isolating a reaction product, but the material appears to be

degrading or changing color upon exposure to the lab environment.

e Troubleshooting Guide:

Check for Air/Light Sensitivity: 2,4-Difluoroaniline may be sensitive to prolonged air
exposure and light.[1][5][7] Discoloration (e.g., darkening) can be a sign of oxidation or
degradation.

Implement Inert Atmosphere: If not already doing so, conduct the reaction and workup
under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

Minimize Light Exposure: Protect the reaction vessel and storage containers from light by
wrapping them in aluminum foil or using amber-colored glassware.
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o Storage Review: Ensure the source bottle is stored correctly—tightly sealed, in a cool, dry,
dark place, and away from incompatible materials.[3][4]

Visual Workflow Diagrams

The following diagrams illustrate critical safety workflows.
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Caption: Emergency first aid workflow following an exposure incident.
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Caption: Decision workflow for handling a chemical spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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